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Herbicide Profile & Efficacy Comparison

The table below summarizes the key characteristics and experimental efficacy data for foramsulfuron and

nicosulfuron.

Feature Foramsulfuron Nicosulfuron

Herbicide Class Sulfonylurea [1] Sulfonylurea [2]

Mode of Action Acetolactate synthase (ALS)

inhibitor [1]

Acetolactate synthase (ALS) inhibitor

[3]

Application Type Post-emergence [1] Post-emergence [2]

Weed Control Spectrum Grasses and some broadleaved
weeds [1]

Broad-spectrum control of grasses
and broad-leaved weeds [2]

Example Weeds
Controlled

Lolium perenne, Poa annua,
Eleusine indica [1]

Johnsongrass, several annual grasses
[2]

Maximum Weed Dry
Matter Reduction

Data not available in search
results

87% (grasses) [2]
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Feature Foramsulfuron Nicosulfuron

Impact on Maize Grain
Yield

Lower yield compared to
nicosulfuron treatments [2]

Significantly higher yield than
foramsulfuron and rimsulfuron [2]

Efficacy Ranking in
Maize

Intermediate among the three
SUs tested [2]

Best among the three sulfonylureas
(SUs) tested [2]

Detailed Experimental Data & Protocols

For a deeper understanding, here are the methodologies and key findings from the primary comparative

study.

Reference Study Overview

Source: Journal of Biological Sciences (2007) [2].

Objective: To evaluate the efficacy of three sulfonylurea herbicides (nicosulfuron, rimsulfuron,
foramsulfuron) on weed control and their effects on maize grain yield, comparing them with other

common herbicides and cultivation practices [2].
Location & Design: Field trials were conducted in Karaj, Iran, using a randomized complete block
design with four replications. The study compared single-row (SR) and double-row (DR) planting
patterns [2].

Methodology Details

Planting and Treatment Application:
Maize (cultivar Sc704) was planted in May 2004. Herbicide treatments were applied at the post-

emergence (POST) stage when maize had four leaves [2].
A nonionic surfactant was added to all POST treatments. Applications were made with a

calibrated backpack sprayer delivering 140 L/ha at 166 kPa [2].
Data Collection:

Weed Density: Counted from two stable quadrats (75x75 cm) per plot at 14 days after
treatment (DAT) and at harvest [2].

Weed Dry Matter: Weeds were clipped at ground level within the quadrats at harvest, oven-
dried at 80°C for 48 hours, and weighed [2].
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Crop Yield: Maize grain yield was harvested from a 4 m² area per plot and adjusted to 12%

moisture content [2].

Key Findings on Efficacy

Weed Control Efficacy: The study concluded that nicosulfuron was the most effective SU
herbicide tested, while rimsulfuron was the weakest. Foramsulfuron showed intermediate efficacy

[2].
Impact on Crop Yield: Plots treated with nicosulfuron produced significantly higher maize grain
yields than those treated with foramsulfuron or rimsulfuron. In fact, nicosulfuron's performance on
yield was comparable to the herbicidal mixture of atrazine and alachlor, which was the most effective

treatment overall [2].

Mechanism of Action & Resistance

Both herbicides share a common primary mechanism but have distinct metabolic pathways governing crop

selectivity.
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Primary Mode of Action: Both foramsulfuron and nicosulfuron are inhibitors of the acetolactate
synthase (ALS) enzyme [1] [3]. This enzyme is critical in the biosynthesis of branched-chain amino
acids (valine, leucine, and isoleucine). Inhibition stops cell division and plant growth [3].

Metabolism & Selectivity in Maize: A key difference lies in how maize plants metabolize and
tolerate these herbicides. Recent research (2024) has identified CYP81A9, a gene encoding a

cytochrome P450 monooxygenase, as the key regulator of nicosulfuron resistance in maize [3]. This
enzyme detoxifies nicosulfuron, allowing tolerant maize lines to survive. Variations in the expression

or functionality of this and similar P450 genes are likely responsible for the differing levels of crop
safety and selectivity observed between various sulfonylurea herbicides [3].

Key Comparison Summary
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Foramsulfuron: An effective post-emergence herbicide for grass and broadleaf weed control in corn.

The available 2007 field data suggests its performance in terms of weed dry matter reduction and
final crop yield may be lower than that of nicosulfuron [2] [1].

Nicosulfuron: Under the experimental conditions of the cited study, nicosulfuron demonstrated
superior efficacy among the sulfonylurea herbicides tested. It provided the highest level of weed

control and resulted in the greatest maize grain yield for that specific environment and set of cultivars
[2]. Its detoxification in resistant maize lines is closely linked to the activity of the CYP81A9 enzyme
[3].

It is important to note that the most direct comparative data comes from a 2007 study. Herbicide performance

can be significantly influenced by local weed species, soil conditions, climate, and specific maize hybrids,

which may have been developed since this research was conducted.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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